Cas no 1261952-17-3 (2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid)

• Product Name: 2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid
• CAS No: 1261952-17-3
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• MDL: MFCD18318617
• CID: 5207207
• Update Time: 2025-06-12

2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid

• MDL： MFCD18318617
• Inchi： 1S/C14H14N2O4S/c1-16(2)21(19,20)12-8-4-3-6-10(12)13-11(14(17)18)7-5-9-15-13/h3-9H,1-2H3,(H,17,18)
• InChI Key： AJAFXRAEVAMUSV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C(C(=O)O)=CC=CN=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid

Introduction to 2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic Acid (CAS No. 1261952-17-3)

2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1261952-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of sulfonamides and nicotinic acid derivatives, which are widely studied for their potential biological activities. The unique structural features of this molecule, particularly the presence of a N,N-dimethylsulfamoyl group attached to a phenyl ring, alongside a nicotinic acid moiety, make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The N,N-dimethylsulfamoylphenyl moiety is known for its ability to interact with biological targets through hydrogen bonding and electrostatic interactions, which can modulate the activity of enzymes and receptors. This feature is particularly relevant in the development of drugs targeting neurological and inflammatory disorders. The nicotinic acid component, on the other hand, is well-known for its cholesterol-lowering effects and its role in improving blood flow, making it a valuable scaffold for cardiovascular therapies.

In recent years, there has been a surge in research focused on nicotinic acid derivatives due to their diverse pharmacological properties. Studies have shown that compounds incorporating the nicotinic acid moiety can exhibit anti-inflammatory, antioxidant, and even anticancer activities. The addition of a sulfamoyl group further enhances these properties by improving water solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of 2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in metabolic disorders and as modulators of neurotransmitter receptors.

The synthesis of 2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the phenyl sulfonamide precursor, followed by coupling with nicotinic acid under appropriate catalytic conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

From a biochemical perspective, the interaction between 2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid and biological targets can be modulated by subtle changes in its structure. For example, variations in the substitution pattern on the phenyl ring or modifications to the sulfonamide group can significantly alter its pharmacological profile. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

Recent preclinical studies have highlighted the potential therapeutic applications of 2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid. These studies have demonstrated its efficacy in models of inflammation and pain management, where it exhibits both anti-inflammatory and analgesic effects. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of 2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its formulation and dosing regimen. Early studies indicate that it exhibits moderate bioavailability following oral administration and has a relatively short half-life, suggesting that repeated dosing may be necessary for sustained therapeutic effects.

In conclusion, 2-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid (CAS No. 1261952-17-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a versatile intermediate in drug development underscores its importance in both academic research and industrial applications. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for addressing a wide range of therapeutic challenges.